Cas no 61903-45-5 (1,8-Naphthalenediamine, 2-methyl-)

61903-45-5 structure
Product name:1,8-Naphthalenediamine, 2-methyl-
1,8-Naphthalenediamine, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthalenediamine, 2-methyl-
- 2-Methyl-1,8-naphthalenediamine
- 2-methylnaphthalene-1,8-diamine
- SCHEMBL6185564
- DTXSID50489285
- 61903-45-5
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- Inchi: InChI=1S/C11H12N2/c1-7-5-6-8-3-2-4-9(12)10(8)11(7)13/h2-6H,12-13H2,1H3
- InChI Key: QCOPLVVBOXBIGW-UHFFFAOYSA-N
- SMILES: CC1=C(C2=C(C=CC=C2N)C=C1)N
Computed Properties
- Exact Mass: 172.10016
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 52.04
1,8-Naphthalenediamine, 2-methyl- Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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2. Back matter
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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